CID 87057646

Specification

• CAS No.: 1592-23-0
• Molecular Formula: C18H36CaO2
• Molecular Weight: 324.6 g/mol
• IUPAC Name: calcium bis(octadecanoate)
• Standard InChI: InChI=1S/C18H36O2.Ca/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20)
• Standard InChI Key: HTPHKKKMEABKJE-UHFFFAOYSA-N
• SMILES: [{"StringWithMarkup":[{"String":"CCCCCCCCCCCCCCCCCC(=O)O.[Ca]"}]}]
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)O.[Ca]
• Appearance: Solid powder
• Colorform: CRYSTALLINE POWDER; Granular, fatty powder; FINE, WHITE TO YELLOWISH WHITE, BULKY POWDER
• Melting Point: Melting point equals 217 ° F; 179 °C; 179Â °C

Introduction

Chemical and Physical Properties

Calcium stearate is characterized by its distinct molecular structure and stability under various conditions. Key properties include:

Molecular Characteristics

• Chemical formula: $\text{C}_{36}\text{H}_{70}\text{CaO}_4$

• Molecular weight: 607.04 g/mol

• Appearance: White to off-white crystalline powder

Thermal and Solubility Properties

Property	Value
Melting point	155–179°C
Density	1.08–1.12 g/cm³
Solubility in water	Insoluble
Solubility in organics	Slight (heated solvents)

The compound’s insolubility in water and limited solubility in organic solvents like chlorinated hydrocarbons make it ideal for hydrophobic applications. Its thermal stability allows it to function effectively as a lubricant and stabilizer in high-temperature industrial processes.

Production Methods

Calcium stearate is synthesized through multiple routes, each with distinct advantages:

Metathesis Reaction

This method involves reacting sodium stearate with calcium chloride:

$$\text{2 C}_{17}\text{H}_{35}\text{COONa} + \text{CaCl}_2 \rightarrow (\text{C}_{17}\text{H}_{35}\text{COO})_2\text{Ca} + \text{2 NaCl}$$

The process occurs at 65°C, yielding a precipitate that is filtered, washed, and dried at 90°C.

Direct Neutralization

Calcium oxide reacts with stearic acid in an aqueous emulsion:

$$\text{CaO} + \text{2 C}_{17}\text{H}_{35}\text{COOH} \rightarrow (\text{C}_{17}\text{H}_{35}\text{COO})_2\text{Ca} + \text{H}_2\text{O}$$

Catalysts like diethanolamine enhance reaction efficiency at 70°C.

Industrial-Scale Production

A proposed 33.4-ton/day facility in Indonesia utilizes vacuum-controlled reactors operating at 140–150°C with $\text{H}_2\text{O}_2$ catalysis, achieving >95% yield.

Comparative Analysis of Production Methods

Method	Temperature (°C)	Yield (%)	Purity Grade
Metathesis	65	85–90	99%
Direct Neutralization	70	88–92	99.9%
Catalyzed Reaction	140–150	95+	99.99%

Higher-purity grades (99.9–99.999%) are critical for pharmaceutical applications.

Industrial Applications

Plastics and Polymers

Calcium stearate serves dual roles in polyvinyl chloride (PVC) processing:

• Thermal Stabilizer: Prevents degradation at temperatures exceeding 160°C during extrusion.

• Lubricant: Reduces friction between polymer chains and machinery, lowering energy consumption by 12–15%.

In polyolefins, it improves pigment dispersion homogeneity by 30%, enhancing product aesthetics.

Pharmaceuticals

As a tablet lubricant, calcium stearate:

• Reduces ejection forces by 40–50% in high-speed tablet presses.

• Exhibits biocompatibility, with daily intake limits of ≤25 mg/kg body weight.

Food and Cosmetics

• Anti-caking agent: Prevents clumping in powdered foods at concentrations of 0.5–2%.

• Thickener: Increases cosmetic emulsion viscosity by 20–35% without altering pH.

Market Dynamics and Future Outlook

Current Market Landscape

Parameter	2024 Value	2033 Projection
Global market size	USD 1.2 billion	USD 1.7 billion
CAGR (2025–2033)	3.9%	—
Asia-Pacific market share	48%	52%

Growth drivers include rising PVC demand in construction (+6.2% annually) and pharmaceutical sector expansion (+4.1% CAGR).

Emerging Trends

• Bio-based production: Pilot plants using enzymatic synthesis achieve 88% yield with reduced carbon footprint.

• Nanocomposites: Surface-modified calcium stearate nanoparticles enhance polymer tensile strength by 18–22%.